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Compound of Interest

Compound Name: 4-Bromo-2-chlorotoluene

Cat. No.: B1273142 Get Quote

An In-depth Technical Guide to 4-Bromo-2-
chlorotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Bromo-2-chlorotoluene. The information is intended to support research,

development, and safety protocols for professionals working with this compound. All

quantitative data has been summarized for clarity, and where available, experimental

methodologies are discussed.

Chemical Identifiers and Molecular Structure
4-Bromo-2-chlorotoluene, with the IUPAC name 4-bromo-2-chloro-1-methylbenzene, is a

disubstituted aromatic hydrocarbon.[1][2] Its chemical structure consists of a toluene molecule

substituted with a bromine atom at the fourth position and a chlorine atom at the second

position relative to the methyl group.
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Identifier Value

CAS Number 89794-02-5[1][2][3][4][5]

Molecular Formula C7H6BrCl[1][2][4]

Molecular Weight 205.48 g/mol [1][2][3]

IUPAC Name 4-bromo-2-chloro-1-methylbenzene[1][2]

SMILES CC1=C(C=C(C=C1)Br)Cl[1][3]

InChI Key LIFMTDJMLRECMX-UHFFFAOYSA-N[1][3]

Physical Properties
The physical state of 4-Bromo-2-chlorotoluene is typically a clear, pale yellow liquid.[4] Key

physical data are summarized in the table below.

Property Value

Appearance Clear pale yellow Liquid[4]

Boiling Point 212 °C (lit.)[3][4][6][7]

Melting Point 43 °C[4]

Density 1.54 g/mL at 25 °C (lit.)[3][7]

Refractive Index n20/D 1.574 (lit.)[3][7]

Flash Point 104.4 °C (219.9 °F) - closed cup[3]

Chemical Properties and Reactivity
4-Bromo-2-chlorotoluene is stable under normal conditions.[5] It should be stored in a cool,

dark place, preferably under an inert gas, as it may be sensitive to light and air.[8] Incompatible

materials include strong oxidizing agents.[5] Hazardous decomposition products upon

combustion can include carbon monoxide, carbon dioxide, and hydrogen chloride gas.[5]
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This compound serves as a versatile building block in organic synthesis.[1] Its applications

include the synthesis of pharmaceuticals and agrochemicals.[1] The bromine and chlorine

substituents on the aromatic ring can participate in various chemical reactions, including cross-

coupling reactions.[1]

Synthesis and Experimental Protocols
Several synthetic routes for 4-Bromo-2-chlorotoluene have been reported. The choice of

method often depends on the available starting materials and desired purity.

Common Synthesis Methods:

From 4-bromo-2-nitrotoluene: A common laboratory preparation involves the reduction of the

nitro group of 4-bromo-2-nitrotoluene, followed by a Sandmeyer reaction or similar method to

introduce the chlorine atom.[1][3][7]

Halogenation of Toluene: Direct electrophilic halogenation of toluene with bromine and

chlorine can be employed, though this may lead to a mixture of isomers requiring separation.

[1]

Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions can be used to

construct the molecule from simpler precursors.[1]

A general workflow for a typical laboratory synthesis is illustrated below.

General laboratory synthesis workflow.

A potential synthetic pathway starting from 4-bromotoluene is visualized below.
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Potential synthesis of 4-Bromo-2-chlorotoluene.

Applications in Research and Development
4-Bromo-2-chlorotoluene is a valuable intermediate in various fields:
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Pharmaceutical Development: It serves as a building block for the synthesis of more

complex molecules with potential therapeutic properties.[1]

Material Science: Its derivatives can be utilized in the development of new materials, such as

polymers and dyes.[1]

Chemical Research: It is used in studies exploring reaction mechanisms and developing new

synthetic methodologies.[1]

Enzyme Inhibition Studies: It has been identified as an inhibitor of cytochrome P450

enzymes, specifically CYP1A2 and CYP2C9, which are crucial for drug metabolism.[1] This

property makes it relevant for studies on drug-drug interactions and toxicology.[1]

Safety and Handling
4-Bromo-2-chlorotoluene is classified as a hazardous substance and requires careful

handling in a laboratory setting.

Hazard Classification:

Hazard Category

Acute Oral Toxicity Category 4[5][9]

Acute Dermal Toxicity Category 4[5][9]

Acute Inhalation Toxicity Category 4[5][9]

Skin Corrosion/Irritation Category 2[5][9][10]

Serious Eye Damage/Irritation Category 2[5][9][10]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[5][9][10]

GHS Hazard Statements:

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[9]

H315: Causes skin irritation.[1][3][9][10][11]
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H319: Causes serious eye irritation.[1][3][9][10][11]

H335: May cause respiratory irritation.[1][3][9][10]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[5]

[10] Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[3][10][11] For respiratory protection, a dust mask type N95 (US) or equivalent is

recommended.[3]

Handling: Avoid contact with skin, eyes, and clothing.[10][11] Do not breathe vapors or mist.

[10] Wash hands thoroughly after handling.[10][11]

Storage: Store in a cool, well-ventilated place with the container tightly closed.[8][9][10] Store

locked up.[9][10]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[9][10]

Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical advice.[5][10][11]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][10]

[11]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[9]

The logical flow from hazard identification to necessary precautions is outlined in the diagram

below.
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Identified Hazards

Precautionary Actions

Skin Irritation (H315)

Wear Protective Gloves (P280) Wash Hands After Use (P264)

Eye Irritation (H319)

Wear Eye Protection (P280)

Respiratory Irritation (H335)

Use in Ventilated Area (P271) Avoid Breathing Vapors (P261)

Harmful (H302, H312, H332)
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Logical relationship between hazards and precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 4-Bromo-2-
chlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273142#physical-and-chemical-properties-of-4-
bromo-2-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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